Cas no 477871-18-4 ((E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide)

• Product Name: (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide
• CAS No: 477871-18-4
• MF: C₂₃H₁₉Cl₂NO₂
• MW: 412.308464288712
• CID: 5264724
• Update Time: 2025-10-23

(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-CHLOROBENZYL)-3-(4-[(3-CHLOROBENZYL)OXY]PHENYL)-2-PROPENAMIDE
• (2E)-3-{4-[(3-chlorophenyl)methoxy]phenyl}-N-[(4-chlorophenyl)methyl]prop-2-enamide
• 2-Propenamide, 3-[4-[(3-chlorophenyl)methoxy]phenyl]-N-[(4-chlorophenyl)methyl]-
• (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide
• (E)-3-[4-[(3-chlorophenyl)methoxy]phenyl]-N-[(4-chlorophenyl)methyl]prop-2-enamide

• Inchi： 1S/C23H19Cl2NO2/c24-20-9-4-18(5-10-20)15-26-23(27)13-8-17-6-11-22(12-7-17)28-16-19-2-1-3-21(25)14-19/h1-14H,15-16H2,(H,26,27)/b13-8+
• InChI Key： LCYPDTNNLQMRTK-MDWZMJQESA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(/C=C/C(NCC2C=CC(=CC=2)Cl)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 497
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3

Additional information on (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide

Comprehensive Overview of (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide (CAS No. 477871-18-4)

(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide, also known by its CAS number 477871-18-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, which include a chlorobenzyl substituent, an oxyphenyl group, and a propenamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide is C₂₃H₁₉Cl₂NO₂, and its molecular weight is 406.30 g/mol. The compound's structure can be visualized as a conjugated system with a double bond in the propenamide moiety, which can influence its electronic properties and reactivity. The presence of the chloro substituents on the benzene rings adds to the compound's lipophilicity, potentially enhancing its ability to cross biological membranes.

In recent years, (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation, survival, and apoptosis.

The pharmacokinetic properties of (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it a promising candidate for further development as an orally administered drug.

In addition to its potential therapeutic applications, (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other biologically active compounds, particularly those with similar functional groups or structural motifs.

The synthesis of (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide typically involves multi-step processes that include the formation of the chloro-substituted benzene rings, the introduction of the oxyphenyl group, and the final coupling reaction to form the propenamide moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, (E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide (CAS No. 477871-18-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a promising candidate for further investigation as an anti-inflammatory agent and anticancer drug. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in the development of novel treatments for various diseases.